Cas no 4665-58-1 (2-Nitratoethylamine nitrate)

2-Nitratoethylamine nitrate is a high-energy nitrate ester compound with applications in specialized energetic formulations. Its molecular structure combines both nitramine and nitrate ester functional groups, contributing to its favorable energetic performance. The compound exhibits a balanced oxygen content and detonation velocity, making it suitable for use in propellants and explosives where controlled energy release is critical. Its synthesis and handling require strict adherence to safety protocols due to its sensitivity. Research indicates potential advantages in stability and combustion characteristics compared to conventional nitrate esters, though further studies are necessary to fully characterize its performance under varying conditions.

2-Nitratoethylamine nitrate structure

Product Name:2-Nitratoethylamine nitrate

CAS No:4665-58-1

MF:C₂H₇N₃O₆

MW:169.093480348587

CID:2713946

Update Time:2025-10-28

2-Nitratoethylamine nitrate Chemical and Physical Properties

Names and Identifiers

- 2-Nitratoethanolamine nitrate
- ANF
- 2-Aminoethanol nitrate
- nitroxyethylammonium nitrate
- 2-nitrooxyethylazanium;nitrate
- 2-nitroxyethylammonium nitrate
- Ex006
- 2-(Nitrooxy)ethylammonium nitrate
- 2-(Nitrooxy)ethan-1-aminium nitrate
- 2-Nitratoethylamine nitrate
- Inchi： 1S/C2H6N2O3.NO3/c3-1-2-7-4(5)6;2-1(3)4/h1-3H2;/q;-1/p+1
- InChI Key： WPGAHRCSYHKCSA-UHFFFAOYSA-O
- SMILES： O(CC[NH3+])[N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

Exact Mass: 169.03348495 g/mol
Monoisotopic Mass: 169.03348495 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 77.2
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 146
Molecular Weight: 169.09

2-Nitratoethylamine nitrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N052110-250mg	2-Nitratoethylamine nitrate	4665-58-1		250mg	$ 230.00	2023-09-06
TRC	N052110-2.5g	2-Nitratoethylamine nitrate	4665-58-1		2.5g	$ 1774.00	2023-09-06

2-Nitratoethylamine nitrate Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on 2-Nitratoethylamine nitrate

2-Nitratoethylamine Nitrate: A Comprehensive Overview

2-Nitratoethylamine nitrate, also known by its CAS number 4665-58-1, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of ethylamine, where the amino group is substituted with a nitro group, resulting in unique chemical properties. The structure of 2-nitratoethylamine nitrate makes it a versatile compound, finding applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-nitratoethylamine nitrate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, enhancing the solubility and bioavailability of poorly soluble drugs. This advancement is particularly promising for the development of new therapeutic agents targeting chronic diseases such as cancer and cardiovascular disorders.

The synthesis of 2-nitratoethylamine nitrate involves a multi-step process that includes nitrating agents and controlled reaction conditions to ensure high purity. The compound's stability under various environmental conditions has been extensively studied, with findings indicating its resistance to degradation under moderate temperature and pH levels. This stability is crucial for its application in formulations that require long shelf-life.

In the agricultural sector, 2-nitratoethylamine nitrate has been investigated for its role as a plant growth regulator. Studies conducted in controlled environments have shown that it can enhance crop yield by promoting root development and improving nutrient uptake. These findings align with the growing demand for sustainable agricultural practices that minimize chemical inputs while maximizing output.

The structural properties of 2-nitratoethylamine nitrate, including its molecular weight and solubility characteristics, have been analyzed using advanced spectroscopic techniques. These analyses have provided insights into its interaction with biological systems, paving the way for further research into its pharmacokinetics and toxicity profiles.

In conclusion, 2-nitratoethylamine nitrate, CAS number 4665-58-1, is a compound with diverse applications and promising potential across multiple industries. Ongoing research continues to uncover new uses and optimize its properties, ensuring its relevance in the ever-evolving landscape of chemical science.